Cas no 16154-69-1 (4-(4-benzylpiperazin-1-yl)aniline)
4-(4-Benzylpiperazin-1-yl)aniline is a versatile aromatic amine derivative featuring a benzylpiperazine moiety. This compound is of significant interest in medicinal chemistry and pharmaceutical research due to its structural framework, which serves as a key intermediate in the synthesis of bioactive molecules. The presence of both an aniline group and a benzylpiperazine subunit enhances its utility in the development of receptor-targeting ligands, particularly for CNS-related applications. Its well-defined chemical properties and stability under standard conditions make it suitable for further functionalization and scale-up processes. Researchers value this compound for its potential in designing novel therapeutic agents with tailored pharmacological profiles.
16154-69-1 structure
Product Name:4-(4-benzylpiperazin-1-yl)aniline
CAS No:16154-69-1
MF:C17H21N3
MW:267.368743658066
MDL:MFCD00172704
CID:212188
PubChem ID:737259
Update Time:2025-05-28
4-(4-benzylpiperazin-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Benzylpiperazin-1-yl)phenylamine
- 4-(4-Benzylpiperazino)aniline
- Benzenamine,4-[4-(phenylmethyl)-1-piperazinyl]-
- 4-(4-benzylpiperazin-1-yl)aniline
- 10G-472S
- Oprea1_057729
- J-513455
- H11360
- 4-(4-benzyl-piperazine-1-yl)-phenylamine
- EN300-12597
- 4-(4-benzyl-1-piperazinyl)aniline
- 16154-69-1
- 4-(N-benzylpiperazino)aniline
- AKOS000103925
- 4-(4-benzylpiperazino)aniline, AldrichCPR
- 4-[4-(phenylmethyl)-1-piperazinyl)benzeneamine
- AM20050299
- Benzenamine, 4-[4-(phenylmethyl)-1-piperazinyl]-
- [4-(4-benzylpiperazin-1-yl)phenyl]amine
- 4-(4-Benzyl-piperazin-1-yl)-phenylamine
- A810268
- FT-0604237
- UPCMLD0ENAT5343001:001
- 4-[4-(phenylmethyl)-1-piperazinyl]benzeneamine
- 4-(4-benzylpiperazin-4-ium-1-yl)aniline
- C17H21N3
- 4-(4-benzyl-1-piperazinyl)-aniline
- AB00091632-01
- MFCD00172704
- PZWVVLZWQWIEAV-UHFFFAOYSA-N
- Z57443850
- 4-[4-(Phenylmethyl)-1-piperazinyl]-benzenamine
- 4-[4-(Phenylmethyl)piperazin-1-yl]benzenamine
- SCHEMBL654308
- BB 0245658
- Oprea1_680613
- 4-(4-benzyl-1-piperazinyl)phenylamine
- ALBB-026846
- 4-(4-Benzyl-piperazin-1-yl)aniline
- DB-043495
- STK141956
-
- MDL： MFCD00172704
- Inchi： 1S/C17H21N3/c18-16-6-8-17(9-7-16)20-12-10-19(11-13-20)14-15-4-2-1-3-5-15/h1-9H,10-14,18H2
- InChI Key： PZWVVLZWQWIEAV-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCN(C2C=CC(=CC=2)N)CC1
Computed Properties
- Exact Mass: 267.17400
- Monoisotopic Mass: 267.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.5A^2
- XLogP3: 2.7
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.1±0.1 g/cm3
- Melting Point: 140-142°C
- Boiling Point: 446.3±45.0 °C at 760 mmHg
- Flash Point: 220.1±23.5 °C
- PSA: 32.50000
- LogP: 3.17510
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-(4-benzylpiperazin-1-yl)aniline Security Information
- Signal Word：warning
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(4-benzylpiperazin-1-yl)aniline Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-benzylpiperazin-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011026-1g |
4-(4-Benzylpiperazino)aniline |
16154-69-1 | 1g |
454.0CNY | 2021-07-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011026-5g |
4-(4-Benzylpiperazino)aniline |
16154-69-1 | 5g |
1542.0CNY | 2021-07-07 | ||
| Apollo Scientific | OR8023-1g |
4-(4-Benzylpiperazin-1-yl)aniline |
16154-69-1 | 1g |
£50.00 | 2025-02-20 | ||
| Apollo Scientific | OR8023-5g |
4-(4-Benzylpiperazin-1-yl)aniline |
16154-69-1 | 5g |
£100.00 | 2023-09-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B843453-250mg |
4-(4-Benzylpiperazin-1-yl)phenylamine |
16154-69-1 | 98% | 250mg |
￥120.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B843453-1g |
4-(4-Benzylpiperazin-1-yl)phenylamine |
16154-69-1 | 98% | 1g |
￥346.00 | 2022-01-10 | |
| Chemenu | CM169443-5g |
4-(4-Benzylpiperazino)aniline |
16154-69-1 | 95%+ | 5g |
$139 | 2023-02-18 | |
| abcr | AB157112-1 g |
4-(4-Benzylpiperazino)aniline |
16154-69-1 | 1g |
€129.00 | 2023-06-23 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B843453-5g |
4-(4-Benzylpiperazin-1-yl)phenylamine |
16154-69-1 | 98% | 5g |
￥1,270.00 | 2022-01-10 | |
| eNovation Chemicals LLC | D641468-1g |
4-(4-BENZYLPIPERAZINO)ANILINE |
16154-69-1 | 97% | 1g |
$240 | 2024-06-05 |
4-(4-benzylpiperazin-1-yl)aniline Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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